Cas no 2171833-31-9 (4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine)
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine
- 2171833-31-9
- EN300-1290870
-
- Inchi: 1S/C11H18ClN3/c1-5-6-15(8(2)3)11-13-9(4)7-10(12)14-11/h7-8H,5-6H2,1-4H3
- InChI Key: KODIYEUMPIUXLY-UHFFFAOYSA-N
- SMILES: ClC1C=C(C)N=C(N=1)N(CCC)C(C)C
Computed Properties
- Exact Mass: 227.1189253g/mol
- Monoisotopic Mass: 227.1189253g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 29Ų
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1290870-1.0g |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine |
2171833-31-9 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1290870-50mg |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine |
2171833-31-9 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1290870-100mg |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine |
2171833-31-9 | 100mg |
$804.0 | 2023-09-30 | ||
| Enamine | EN300-1290870-250mg |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine |
2171833-31-9 | 250mg |
$840.0 | 2023-09-30 | ||
| Enamine | EN300-1290870-500mg |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine |
2171833-31-9 | 500mg |
$877.0 | 2023-09-30 | ||
| Enamine | EN300-1290870-1000mg |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine |
2171833-31-9 | 1000mg |
$914.0 | 2023-09-30 | ||
| Enamine | EN300-1290870-2500mg |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine |
2171833-31-9 | 2500mg |
$1791.0 | 2023-09-30 | ||
| Enamine | EN300-1290870-5000mg |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine |
2171833-31-9 | 5000mg |
$2650.0 | 2023-09-30 | ||
| Enamine | EN300-1290870-10000mg |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine |
2171833-31-9 | 10000mg |
$3929.0 | 2023-09-30 |
4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine
Research Briefing on 4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine (CAS: 2171833-31-9)
In recent years, the compound 4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine (CAS: 2171833-31-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This pyrimidine derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The following briefing synthesizes the latest research findings and applications related to this compound, providing insights into its chemical properties, biological activities, and potential therapeutic uses.
Recent studies have highlighted the role of 4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine as a versatile building block in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and this compound's unique structural features make it a valuable scaffold for designing selective inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of inhibitors targeting the JAK-STAT pathway, which is implicated in autoimmune disorders and certain cancers.
From a chemical perspective, the compound's stability and reactivity have been extensively characterized. Its chloro and methyl substituents at the 4- and 6-positions of the pyrimidine ring, respectively, contribute to its electrophilic properties, facilitating nucleophilic substitution reactions. The isopropyl and propyl groups on the amine moiety enhance its lipophilicity, which is advantageous for membrane permeability in drug design. Computational studies, including molecular docking and density functional theory (DFT) calculations, have further elucidated its binding interactions with various biological targets.
In preclinical studies, derivatives of 4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine have exhibited potent inhibitory effects on specific protein kinases, with IC50 values in the nanomolar range. For example, a derivative targeting CDK4/6, a key regulator of the cell cycle, showed promising antitumor activity in xenograft models of breast cancer. These findings underscore the compound's potential as a lead structure for anticancer drug development.
Despite its promise, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of derivatives based on this scaffold. Recent efforts have focused on modifying the amine side chains to improve metabolic stability and reduce off-target effects. Additionally, synthetic routes to scale up production while maintaining high purity have been explored, with green chemistry approaches gaining traction to minimize environmental impact.
In conclusion, 4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine (CAS: 2171833-31-9) represents a valuable chemical entity in medicinal chemistry, with demonstrated applications in kinase inhibitor development. Ongoing research aims to expand its utility in targeting other disease-relevant pathways and to address current limitations in drug-like properties. This compound continues to be a focal point for innovation in the design of next-generation therapeutics.
2171833-31-9 (4-chloro-6-methyl-N-(propan-2-yl)-N-propylpyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)